Cas no 39161-85-8 (2-Mercaptophenylacetic Acid)

• Product Name: 2-Mercaptophenylacetic Acid
• CAS No: 39161-85-8
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 297439
• PubChem ID: 5127525
• Update Time: 2025-04-19

2-Mercaptophenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptophenylacetic Acid
• 2-Mercaptophenylacet
• Benzeneacetic acid,2-mercapto-
• 2-(2-sulfanylphenyl)acetic acid
• CHEMBL4089287
• 2-sulfhydrylphenylacetic acid
• FT-0612768
• QUCMZSJETXEAMC-UHFFFAOYSA-N
• AS-82782
• A903682
• 2-(2-Mercaptophenyl)acetic acid
• DTXSID00408582
• o-Mercaptophenylacetic Acid
• AKOS006227699
• Benzeneacetic acid, 2-mercapto-
• SCHEMBL166725
• 2-Mercaptobenzeneacetic Acid
• (2-mercaptophenyl)acetic acid
• 39161-85-8

• Inchi： 1S/C8H8O2S/c9-8(10)5-6-3-1-2-4-7(6)11/h1-4,11H,5H2,(H,9,10)
• InChI Key： QUCMZSJETXEAMC-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 168.02500
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.299
• Melting Point: 90-92°C
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.62
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 76.10000
• LogP: 1.60240

2-Mercaptophenylacetic Acid Security Information

• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols